Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20748518 1-(4-Chlorobenzyl)-1-[4-(isopropyl)phenyl]hydrazine, Hydrochloride 113243-68-8 C16H20Cl2N2
VC20746911 4-methyl-3-oxo-N-phenylpentanamide 124401-38-3 C12H15NO2
VC20747383 Texas Red-2-Sulfonamidoethyl Mercaptan 1258221-19-0 C33H35N3O6S3
VC20745227 Dimethyl 1,4-dihydro-2,6-diisopropyl-4-(4-fluorophenyl)-pyridine-3,5-dicarboxylate 132008-67-4 C21H26FNO4
VC20749068 d-Glucal 13265-84-4 C6H10O4
VC20746530 2-Chloro-1-[(1R,3S,4S,5S,8S)-4,8-dihydroxy-3-methoxy-2-oxa-6-azabicyclo[3.2.1]octan-6-YL]ethanone 172926-30-6 C9H14ClNO5
VC20747397 Diacetone L-sorbose 17682-70-1 C12H20O6
VC20748335 2-Thiouridine 20235-78-3 C9H12N2O5S
VC20746492 2,2,2-trifluoro-N-(4-hydroxyphenyl)acetamide 2709-93-5 C8H6F3NO2
VC20746524 4-Fluoro-4-deoxy-D-galactopyranose 40010-20-6 C6H11FO5
VC20746864 8-Bromoguanosine 4016-63-1 C10H12BrN5O5
VC20747394 2-Amino-5-fluorobenzoic acid 446-08-2 C7H6FNO2
VC20746873 4-Mercaptobenzyl alcohol 53339-53-0 C7H8OS
VC20743839 4-Methylumbelliferyl-N,N',N''-triacetyl-beta-chitotrioside 53643-13-3 C34H47N3O18
VC20743622 2-Bromo-4'-methylacetophenone 619-41-0 C9H9BrO
VC20744653 Methyl beta-D-glucopyranoside 709-50-2 C7H14O6
VC20745304 3,5,7,11,13,15-hexamethyl-8,16-bis(1,3-oxazol-5-ylmethyl)-1,9-dioxacyclohexadeca-3,11-diene-2,10-dione 72263-05-9 C28H38N2O6
VC20749546 methyl (2S)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate;methyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate;dihydrochloride 7361-31-1 C22H32Cl2N2O6
VC20748381 Imipenem monohydrate 74431-23-5 C12H19N3O5S
VC20746888 S-Hexadecyl methanethiosulfonate 7559-47-9 C17H36O2S2
VC20746897 N-5-Carboxypentyl-1-deoxynojirimycin 79206-51-2 C12H23NO6
VC20747752 6-METHYLAMINO-7-METHYL-5-NITROQUINOLINE 83407-41-4 C11H11N3O2
VC20746237 Smyrindioloside 87592-77-6 C20H24O10
VC20747386 2-[(5-Fluoresceinyl)aminocarbonyl]ethyl Mercaptan 887355-27-3 C23H17NO6S
VC20744810 4-(Chlorosulfonyl)-7-fluoro-2,1,3-benzoxadiazole 91366-64-2 C6H2ClFN2O3S